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Compound of Interest

Compound Name: L-Pyroglutamic Acid

Cat. No.: B1677866 Get Quote

This guide provides essential safety, operational, and disposal procedures for L-Pyroglutamic
Acid, tailored for researchers, scientists, and drug development professionals. Adherence to

these protocols is critical for ensuring laboratory safety and regulatory compliance.

Safety and Handling Precautions
L-Pyroglutamic Acid is considered hazardous; it can cause serious eye irritation, skin

irritation, and may cause respiratory irritation if inhaled.[1][2][3] It is also harmful if swallowed.

[1] When handling this chemical, all personal contact, including inhalation, should be avoided.

[4] Always work in a well-ventilated area, preferably using a laboratory fume hood or other local

exhaust ventilation.[4][5]

Personal Protective Equipment (PPE): Proper PPE is mandatory when handling L-
Pyroglutamic Acid.
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PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

To prevent eye contact, as the

chemical is a serious eye

irritant.[5][6]

Skin Protection

Chemically resistant gloves

(e.g., nitrile) and impervious

protective clothing.

To avoid skin irritation upon

contact.[1][4][5]

Respiratory Protection
Approved/certified respirator or

equivalent.

Required when engineering

controls are insufficient or if

dust is generated.[3][5][6]

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in work areas.

To prevent accidental ingestion

and ensure good occupational

work practice.[1][4]

Emergency Spill Response
Immediate and appropriate response to spills is crucial to mitigate risks. Procedures vary based

on the spill's magnitude.

Experimental Protocols for Spill Neutralization
Minor Spills (Small Quantity):

Immediate Action: Clean up all spills immediately.[4]

Ventilation: Ensure the area is well-ventilated.

Containment: Use dry clean-up procedures to avoid generating dust.[4]

Collection: Carefully sweep up, shovel, or vacuum the spilled material.[4] Consider using

explosion-proof vacuum cleaners designed for grounded use.[4]

Packaging: Place the collected material into a clean, dry, sealable, and properly labeled

container for disposal.[4]
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Decontamination: Thoroughly clean the contaminated surface.[1] After cleaning, traces may

be flushed with water.[1]

Major Spills (Large Quantity):

Evacuation: Evacuate all non-essential personnel from the immediate area.[1]

Alerting: Notify your institution's Environmental Health and Safety (EHS) department and

alert emergency responders.[4]

PPE: Don appropriate PPE, which for a large spill includes splash goggles, a full suit, dust

respirator, boots, and gloves.[6]

Control Spread: If possible and safe, cover the powder spill with a plastic sheet or tarp to

minimize the spread of dust.[1]

Environmental Protection: Prevent the spill from entering drains, sewers, or waterways.[1][4]

[7] If contamination of drains occurs, advise emergency services immediately.[4]

Cleanup: Mechanically take up the material and place it in appropriate, labeled containers for

disposal.[1]

Final Decontamination: Wash the area down with large amounts of water, but ensure the

runoff is contained and does not enter drains.[4]

Waste Disposal Procedures
Proper disposal of L-Pyroglutamic Acid is governed by federal, state, and local regulations. It

must not be disposed of with household garbage or allowed to enter sewage systems.[7]

Step-by-Step Disposal Protocol:

Waste Determination: L-Pyroglutamic Acid waste should be treated as hazardous chemical

waste.

Containerization:

Collect waste in a suitable, closed, and clearly labeled container.[8]
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The container must be chemically compatible with the waste and free from damage.[9]

According to the Resource Conservation and Recovery Act (RCRA), the label must clearly

state "Hazardous Waste" and identify the contents.[9][10]

Segregation: Store the waste container separately from incompatible materials.[9]

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated Satellite

Accumulation Area (SAA) at or near the point of generation.[6][9][10]

Storage time in the laboratory is limited, and waste must be regularly removed.[9]

Academic labs under EPA Subpart K regulations must have waste removed every twelve

months.[11]

Final Disposal:

Arrange for disposal through your institution's EHS department or a licensed hazardous

material disposal company.[5][8]

Approved disposal methods include incineration in a licensed facility equipped with an

afterburner and scrubber.[4][5]

Dispose of contaminated packaging and materials (e.g., gloves, wipes) as unused

product.[5][8]

Data Summary: L-Pyroglutamic Acid
The following table summarizes key quantitative and physical data for L-Pyroglutamic Acid.
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Property Value Source(s)

CAS Number 98-79-3 [1][3][6][8]

Molecular Formula C5H7NO3 [1][3][6]

Molecular Weight 129.11 - 129.13 g/mol [1][3][6]

Appearance
White to off-white crystalline

powder
[3][6]

Melting Point 158°C (316.4°F) [6]

Solubility Soluble in cold and hot water [6]

Acute Toxicity (Oral) LD50: >1000 mg/kg (Rat) [6]

Procedural Diagrams
The following workflow provides a visual guide for the proper handling and disposal of L-
Pyroglutamic Acid.
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L-Pyroglutamic Acid 
 Incident/Waste

Spill Occurred?

Minor Spill?

Yes

Waste Accumulation Protocol:
1. Use designated, compatible container.
2. Label 'Hazardous Waste' with contents.

3. Keep container closed.
4. Store in Satellite Accumulation Area.

No (Routine Waste)

Follow Minor Spill Protocol:
1. Wear appropriate PPE.

2. Use dry cleanup methods.
3. Collect in sealed container.

4. Decontaminate area.

Yes

Follow Major Spill Protocol:
1. Evacuate area.

2. Alert EHS.
3. Wear full protective gear.

4. Contain and prevent spread.
5. Collect for disposal.

No (Major Spill)

Final Disposal:
Contact EHS for pickup by a
licensed disposal company.

Click to download full resolution via product page

Caption: Decision workflow for L-Pyroglutamic Acid spill response and waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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